Cas no 70334-99-5 ((cyclobutylideneamino)urea)

• Product Name: (cyclobutylideneamino)urea
• CAS No: 70334-99-5
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 882349
• PubChem ID: 277527
• Update Time: 2025-04-19

(cyclobutylideneamino)urea Chemical and Physical Properties

Names and Identifiers

• (cyclobutylideneamino)urea
• 2-cyclobutylidenehydrazinecarboxamide
• AC1Q5JE7
• AG-K-68332
• AR-1E0915
• CTK5D2256
• cyclobutanon semicarbazone
• Cyclobutanon-semicarbazon
• NSC126421
• NSC-126421
• 70334-99-5
• AKOS011220764
• DTXSID60298840

• Inchi： 1S/C5H9N3O/c6-5(9)8-7-4-2-1-3-4/h1-3H2,(H3,6,8,9)
• InChI Key： DIZPYQARTAYURQ-UHFFFAOYSA-N
• SMILES： O=C(N)N/N=C1\CCC\1

Computed Properties

• Exact Mass: 127.07467
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48
• LogP: 1.28580